Cas no 74081-45-1 (Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (2'β,5'α)-)

• Product Name: Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (2'β,5'α)-
• CAS No: 74081-45-1
• MF: C₃₅H₃₉N₅O₅
• MW: 609.714668512344
• CID: 2693129
• Update Time: 2024-03-01

Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (2'β,5'α)- Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (2'β,5'α)-

• Inchi： 1S/C35H39N5O5/c1-20(2)34(37-31(41)23-16-25-24-11-7-12-26-30(24)22(18-36-26)17-27(25)38(3)19-23)33(43)40-28(15-21-9-5-4-6-10-21)32(42)39-14-8-13-29(39)35(40,44)45-34/h4-7,9-12,16,18,20,23,27-29,36,44H,8,13-15,17,19H2,1-3H3,(H,37,41)
• InChI Key： HEFIYUQVAZFDEE-UHFFFAOYSA-N
• SMILES： CC(C1(C(=O)N2C(C3N(C(C2CC2C=CC=CC=2)=O)CCC3)(O)O1)NC(C1C=C2C(CC3C4C(=CC=CC2=4)NC=3)N(C)C1)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergotamines, dihydroergotamines, and derivatives